![molecular formula C15H23ClO2S B045193 2,4,6-Triisopropylbenzenesulfonyl chloride CAS No. 6553-96-4](/img/structure/B45193.png)
2,4,6-Triisopropylbenzenesulfonyl chloride
Overview
Description
2,4,6-Triisopropylbenzenesulfonyl chloride, also known as this compound, is a useful research compound. Its molecular formula is C15H23ClO2S and its molecular weight is 302.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 102803. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Sulfur Compounds - Sulfones - Supplementary Records. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
It is used for forming phosphorus diastereoisomers of cyclic AMP symmetrical anhydride (J. Tomasz, S. Bottka, & I. Pelozer, 1987).
As an activating agent in the synthesis of oligodeoxyribo- and oligoribo-nucleotides in solution (Colin B. Reese & Zhang Pei-Zhuo, 1993).
For activating nucleoside hydrogenphosphonates (P. Garegg, J. Stawinski, & R. Strömberg, 1987).
In the esterification of maleamic acids to obtain E or Z isomers with high diastereomeric excesses and yields (Albert Sánchez, E. Pedroso, & A. Grandas, 2010).
For the rapid automated synthesis of oligodeoxyribonucleotides (A. I. Lomakin et al., 2004).
In the base-catalyzed dehydrative cyclization of 4-(d-manno-pentitol-1-yl)-2-phenyl-2H-1,2,3-triazole (M. Sallam, 2010).
To synthesize coordination compounds with CuII and ZnII with a ML2 composition (L. E. Silva et al., 2008).
As a new protecting group for the guanidino function of arginine in peptide synthesis (Hartmut Echner & W. Voelter, 1987).
In the Friedel-Crafts sulfonylation of fluorene, resulting in the formation of an unexpected byproduct (D. Bugner, 1990).
As a dehydrating agent in the condensation polymerization of purine bases (M. Hattori, H. Takai, & M. Kinoshita, 1977).
For preparing pure mono-substituted α-cyclodextrin derivatives (R. Palin et al., 2001).
In various other applications such as a diazene equivalent, agent for diazo2 and azide3 transfer to enolates, and in lipid-saccharide and pyrrolidine-guanosine diphosphate synthesis.
Mechanism of Action
Target of Action
2,4,6-Triisopropylbenzenesulfonyl chloride, also known as Tripsyl chloride, is primarily used as a reagent in the synthesis of various organic compounds . Its primary targets are the reactant molecules in these synthesis reactions.
Mode of Action
Tripsyl chloride acts as a sulfonylating agent in organic synthesis . It introduces a sulfonyl group (SO2) into the target molecule, thereby altering its structure and properties .
Biochemical Pathways
Tripsyl chloride is used in the synthesis of glycerophospholipids and in the analysis of phosphonolipids in egg yolk by HPLC/MS technique . It also acts as a coupling reagent for the synthesis of oligonucleotides and as sulfonates of pyrimidine nucleosides . These biochemical pathways are crucial in the fields of biochemistry and molecular biology.
Result of Action
The introduction of a sulfonyl group by Tripsyl chloride can significantly alter the properties of the target molecule, enabling it to participate in further chemical reactions or to exhibit new biological activities . For example, in the synthesis of oligonucleotides, the sulfonyl group can act as a protecting group, allowing for the selective synthesis of specific sequences .
Action Environment
The action of Tripsyl chloride can be influenced by various environmental factors, such as temperature, pH, and the presence of other chemicals. For instance, the sulfonylation reaction may require specific conditions to proceed efficiently. Additionally, Tripsyl chloride is sensitive to moisture and should be stored in a dry environment .
Safety and Hazards
Future Directions
The future directions of 2,4,6-Triisopropylbenzenesulfonyl chloride could involve its continued use in the synthesis of glycerophospholipids and in the analysis of phosphonolipids in egg yolk by HPLC/MS technique . It could also continue to be used as a coupling reagent for the synthesis of oligonucleotides .
Biochemical Analysis
Biochemical Properties
2,4,6-Triisopropylbenzenesulfonyl chloride is known to interact with various biomolecules. It is used in the synthesis of glycerophospholipids and acts as a coupling reagent for the synthesis of oligonucleotides . The nature of these interactions is primarily through the formation of covalent bonds during the synthesis process .
Cellular Effects
Given its role in the synthesis of oligonucleotides, it may influence cellular functions such as gene expression and cellular metabolism indirectly .
Molecular Mechanism
The molecular mechanism of action of this compound involves its role as a coupling reagent in the synthesis of oligonucleotides . It may bind to biomolecules and influence enzyme activity during this process .
Temporal Effects in Laboratory Settings
It is known to be moisture sensitive .
Metabolic Pathways
Given its role in the synthesis of oligonucleotides, it may interact with enzymes and cofactors involved in nucleotide metabolism .
Properties
IUPAC Name |
2,4,6-tri(propan-2-yl)benzenesulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23ClO2S/c1-9(2)12-7-13(10(3)4)15(19(16,17)18)14(8-12)11(5)6/h7-11H,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAPYIBBSTJFDAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C(=C1)C(C)C)S(=O)(=O)Cl)C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23ClO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30215827 | |
Record name | 2,4,6-Triisopropylbenzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30215827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6553-96-4 | |
Record name | 2,4,6-Tris(1-methylethyl)benzenesulfonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6553-96-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4,6-Triisopropylbenzenesulfonyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006553964 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6553-96-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=102803 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,4,6-Triisopropylbenzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30215827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4,6-triisopropylbenzenesulphonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.800 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,4,6-TRIISOPROPYLBENZENESULFONYL CHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4QZ3QZX6G4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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